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Compound of Interest

Compound Name: 4-Octyldodecan-1-ol

Cat. No.: B047717 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Octyldodecan-1-ol, with the CAS number 5333-42-6, is a branched-chain primary alcohol,

specifically a Guerbet alcohol. It is a colorless to yellowish, oily liquid characterized by its high

molecular weight and hydrophobic nature.[1] This versatile compound finds extensive

application in the cosmetic and pharmaceutical industries as an emollient, emulsifier, opacifying

agent, and solvent.[2][3] Its branched structure confers unique properties, such as a low

melting point and excellent spreadability, making it a valuable excipient in topical formulations.

[4][5]

Physicochemical Properties
The following tables summarize the key physicochemical properties of 2-octyldodecan-1-ol,

compiled from various sources.

Table 1: General and Physical Properties
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Property Value Source(s)

Molecular Formula C₂₀H₄₂O [1][6]

Molecular Weight 298.55 g/mol [1][6]

Appearance
Clear, colorless to yellowish,

oily liquid
[1][2]

Odor Odorless [3]

Melting Point -1 to 1 °C [2][5][7]

Boiling Point 234-238 °C @ 33 mmHg [2][5][7]

Density 0.838 g/mL at 25 °C [2][7]

Refractive Index (n20/D) 1.453 [2][7]

Table 2: Solubility and Partitioning

Property Value Source(s)

Water Solubility Practically insoluble [2][3]

Solubility in Organic Solvents Miscible with ethanol (96%) [2][3]

logP (Octanol/Water Partition

Coefficient)
9.2 (estimated) [5][6]

Table 3: Safety and Handling

Property Value Source(s)

Flash Point 113 °C (235 °F) - Closed Cup [5]

GHS Classification
Does not meet the criteria for

classification
[8][9]

Storage

Store in a cool, dry, and well-

ventilated place in tightly

sealed containers.

[10]
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Synthesis
2-Octyldodecan-1-ol is primarily synthesized through the Guerbet condensation of 1-decanol.

[4] This reaction involves the dimerization of a primary alcohol at elevated temperatures in the

presence of a catalyst.

Guerbet Reaction Mechanism
The Guerbet reaction proceeds through a four-step mechanism:

Dehydrogenation: The primary alcohol is oxidized to its corresponding aldehyde.

Aldol Condensation: Two aldehyde molecules undergo an aldol condensation to form an α,β-

unsaturated aldehyde.

Dehydration: The aldol adduct loses a molecule of water.

Hydrogenation: The unsaturated aldehyde is reduced to the final branched-chain primary

alcohol.

Step 1: Dehydrogenation Step 2: Aldol Condensation Step 3: Dehydration Step 4: Hydrogenation

1-Decanol Decanal
-H₂

Decanal Aldol Adduct Aldol Adduct α,β-Unsaturated Aldehyde
-H₂O

α,β-Unsaturated Aldehyde 2-Octyldodecan-1-ol
+2H₂

Click to download full resolution via product page

Caption: Guerbet reaction mechanism for the synthesis of 2-octyldodecan-1-ol.

Experimental Protocols
Quality Control Assay by Gas Chromatography (GC)
This protocol is adapted from the USP-NF monograph for Octyldodecanol and provides a

method for determining the purity of 2-octyldodecan-1-ol.[8]

Objective: To quantify the amount of 2-octyldodecan-1-ol and related alcohols in a sample.
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Materials:

Gas chromatograph with a flame ionization detector (FID)

Capillary column (e.g., 30 m x 0.32 mm, 0.25 µm film)

Helium or Hydrogen as carrier gas

2-Octyldodecan-1-ol reference standard

1-Pentadecanol (internal standard)

Ethanol (solvent)

Sample of 2-octyldodecan-1-ol

Procedure:

Internal Standard Solution Preparation: Prepare a solution of 1-pentadecanol in ethanol at a

concentration of 1 mg/mL.

Standard Solution Preparation: Accurately weigh a quantity of 2-octyldodecan-1-ol reference

standard and dissolve it in the Internal Standard Solution to obtain a known concentration.

Sample Solution Preparation: Accurately weigh a quantity of the 2-octyldodecan-1-ol sample

and dissolve it in the Internal Standard Solution to obtain a similar concentration as the

Standard Solution.

Chromatographic Conditions:

Injector Temperature: 250 °C

Detector Temperature: 300 °C

Oven Temperature Program:

Initial temperature: 70 °C, hold for 2 minutes

Ramp: 10 °C/min to 280 °C
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Hold at 280 °C for 10 minutes

Carrier Gas Flow Rate: Set to achieve a suitable retention time for the analyte and internal

standard.

Injection Volume: 1 µL

Split Ratio: 50:1

Analysis: Inject the Standard Solution and the Sample Solution into the gas chromatograph.

Calculation: Calculate the percentage of 2-octyldodecan-1-ol in the sample using the peak

areas of the analyte and the internal standard in both the standard and sample

chromatograms.
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Sample and Standard Preparation

GC Analysis

Data Processing and Calculation

Prepare Internal
Standard Solution

Prepare Standard Solution
(with Internal Standard)

Prepare Sample Solution
(with Internal Standard)

Inject Standard Solution
into GC-FID

Inject Sample Solution
into GC-FID

Acquire Chromatograms

Integrate Peak Areas
(Analyte and IS)

Calculate Percentage Purity
of 2-Octyldodecan-1-ol

Click to download full resolution via product page

Caption: Workflow for the quality control assay of 2-octyldodecan-1-ol by GC.

Applications in Drug Development
2-Octyldodecan-1-ol is a widely used excipient in topical and transdermal drug delivery

systems. Its primary functions in these formulations include:

Emollient: It imparts a smooth and soft feel to the skin by forming a lubricating film.[3]
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Solvent: It can be used to dissolve active pharmaceutical ingredients (APIs), enhancing their

solubility in the formulation.

Emulsion Stabilizer: It helps to stabilize oil-in-water and water-in-oil emulsions, preventing

phase separation.

Penetration Enhancer: Its chemical properties can facilitate the penetration of APIs through

the stratum corneum of the skin.

Due to its excellent safety profile and compatibility with many APIs and other excipients, 2-

octyldodecan-1-ol is a valuable component in the development of creams, lotions, ointments,

and transdermal patches.

Biological Activity and Safety
2-Octyldodecan-1-ol is generally regarded as a non-toxic and non-irritating material at the

concentrations typically used in cosmetic and pharmaceutical products. It is not expected to

have direct pharmacological effects or to be involved in biological signaling pathways. Studies

have shown no adverse effects on reproductive organs.[1] The primary safety considerations

are related to good manufacturing practices and handling to avoid eye and skin irritation in its

undiluted form.[10]

Conclusion
2-Octyldodecan-1-ol is a well-characterized fatty alcohol with a unique combination of

physicochemical properties that make it an invaluable excipient in the pharmaceutical and

cosmetic industries. Its role as an emollient, solvent, and emulsion stabilizer is particularly

crucial in the development of topical drug delivery systems. The established synthesis via the

Guerbet reaction and the availability of standardized analytical methods for quality control

ensure its consistent performance and safety in final products. For researchers and drug

development professionals, a thorough understanding of its properties and applications is

essential for formulating effective and elegant topical preparations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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